SU14813 double bond Z
SU14813 double bond Z
Brand Name:
Vulcanchem
CAS No.:
452105-23-6
VCID:
VC0005569
InChI:
InChI=1S/C23H27FN4O4/c1-13-20(10-18-17-9-15(24)3-4-19(17)27-22(18)30)26-14(2)21(13)23(31)25-11-16(29)12-28-5-7-32-8-6-28/h3-4,9-10,16,26,29H,5-8,11-12H2,1-2H3,(H,25,31)(H,27,30)/b18-10-/t16-/m0/s1
SMILES:
CC1=C(NC(=C1C(=O)NCC(CN2CCOCC2)O)C)C=C3C4=C(C=CC(=C4)F)NC3=O
Molecular Formula:
C23H27FN4O4
Molecular Weight:
442.5 g/mol
SU14813 double bond Z
CAS No.: 452105-23-6
Inhibitors
VCID: VC0005569
Molecular Formula: C23H27FN4O4
Molecular Weight: 442.5 g/mol
| CAS No. | 452105-23-6 |
|---|---|
| Product Name | SU14813 double bond Z |
| Molecular Formula | C23H27FN4O4 |
| Molecular Weight | 442.5 g/mol |
| IUPAC Name | 5-[(Z)-(5-fluoro-2-oxo-1H-indol-3-ylidene)methyl]-N-[(2S)-2-hydroxy-3-morpholin-4-ylpropyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide |
| Standard InChI | InChI=1S/C23H27FN4O4/c1-13-20(10-18-17-9-15(24)3-4-19(17)27-22(18)30)26-14(2)21(13)23(31)25-11-16(29)12-28-5-7-32-8-6-28/h3-4,9-10,16,26,29H,5-8,11-12H2,1-2H3,(H,25,31)(H,27,30)/b18-10-/t16-/m0/s1 |
| Standard InChIKey | CTNPALGJUAXMMC-PMFHANACSA-N |
| Isomeric SMILES | CC1=C(NC(=C1C(=O)NC[C@@H](CN2CCOCC2)O)C)/C=C\3/C4=C(C=CC(=C4)F)NC3=O |
| SMILES | CC1=C(NC(=C1C(=O)NCC(CN2CCOCC2)O)C)C=C3C4=C(C=CC(=C4)F)NC3=O |
| Canonical SMILES | CC1=C(NC(=C1C(=O)NCC(CN2CCOCC2)O)C)C=C3C4=C(C=CC(=C4)F)NC3=O |
| Synonyms | 5-((5-fluoro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl)-N-(2-hydroxy-3-morpholin-4-ylpropyl)-2,4-dimethyl-1H-pyrrole-3-carboxamide SU 14813 SU-14813 SU14813 |
| PubChem Compound | 10138259 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume